4-(furan-2-yl)-2-phenyl-2H-1,2,3-triazole

• Molecular Formula: C12H9N3O
• Molecular Weight: 211.22 g/mol
• IUPAC Name: 4-(furan-2-yl)-2-phenyltriazole
• InChI: InChI=1S/C12H9N3O/c1-2-5-10(6-3-1)15-13-9-11(14-15)12-7-4-8-16-12/h1-9H
• InChI Key: PLJXLGGTDJGVCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2N=CC(=N2)C3=CC=CO3

Description

4-(furan-2-yl)-2-phenyl-2H-1,2,3-triazole is a useful research compound. Its molecular formula is C12H9N3O and its molecular weight is 211.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An aqueous solution of hydrated copper sulphate (421 mg, 1.68 mmol) in 2 mL of demineralized water was added portion-wise to a solution of (2E)-2,2′-(1-(furan-2-yl)ethane-1,2-diylidene)bis(1-phenylhydrazine) (150 mg, 0.493 mmol) in dioxane (3.3 ml) while heating under reflux. After complete addition, heating was continued further for 2 hours. The solvent was then evaporated to dryness. The resulting crude material was subjected to flash column chromatography using an ethyl acetate/hexane solvent system (1-1.5%) to yield the desired compound 4-(furan-2-yl)-2-phenyl-2H-1,2,3-triazole as a yellow solid (60 mg, 57.7%). The HPLC purity of the final product was 96.03%. LC-MS [M+1] (C12H9N3O+H expected 212.07). The melting point of the final compound was observed to be 80° C. The 1H-NMR spectra was in accordance with the chemical structure.